Cas no 681157-11-9 (3-fluoro-N-(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 3-fluoro-N-(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 681157-11-9
• MF: C₁₇H₁₅FN₂OS
• MW: 314.377206087112
• CID: 6222298
• PubChem ID: 4049405
• Update Time: 2025-07-02

3-fluoro-N-(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• (E)-3-fluoro-N-(3,4,6-trimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• F0536-0160
• AKOS024581119
• 3-fluoro-N-[(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• 681157-11-9
• 3-fluoro-N-(3,4,6-trimethyl-1,3-benzothiazol-2-ylidene)benzamide

• Inchi： 1S/C17H15FN2OS/c1-10-7-11(2)15-14(8-10)22-17(20(15)3)19-16(21)12-5-4-6-13(18)9-12/h4-9H,1-3H3/b19-17-
• InChI Key： JLCUCCJHISAIJF-ZPHPHTNESA-N
• SMILES： S1/C(=N\C(C2C=CC=C(C=2)F)=O)/N(C)C2C(C)=CC(C)=CC1=2

Computed Properties

• Exact Mass: 314.08891244g/mol
• Monoisotopic Mass: 314.08891244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 58Ų

Additional information on 3-fluoro-N-(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Professional Introduction to Compound with CAS No. 681157-11-9 and Product Name: 3-fluoro-N-(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

The compound with the CAS number 681157-11-9 and the product name 3-fluoro-N-(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a fluoro substituent and a benzothiazole core suggests a dual functionality that could be exploited for various biological activities. This introduction aims to provide a comprehensive overview of the compound's chemical properties, synthetic pathways, and its relevance in contemporary research.

The chemical structure of this compound is characterized by a benzamide moiety linked to a 3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene group. The fluoro atom at the 3-position of the benzene ring introduces a degree of electronic and steric modulation that can influence the compound's reactivity and binding affinity. The benzothiazole ring system is known for its pharmacological significance, often serving as a scaffold in drug discovery due to its ability to interact with biological targets such as enzymes and receptors. The specific arrangement of substituents in this molecule suggests potential applications in the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been instrumental in understanding how this molecule might interact with target proteins. The fluoro substituent is known to enhance metabolic stability and binding affinity in many drug molecules. In contrast, the benzothiazole core provides a rigid framework that can be optimized for better receptor binding. These features make this compound an attractive candidate for further investigation.

The synthesis of 3-fluoro-N-(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide involves multiple steps that require careful optimization. The introduction of the fluoro group typically requires halogenation techniques followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions. The benzothiazole ring can be synthesized via cyclization reactions involving thioamides or sulfoxides. The final step involves linking the benzamide moiety to the benzothiazole core through condensation reactions. Each step must be carefully controlled to ensure high yield and purity.

In recent years, there has been growing interest in developing small molecules that modulate enzyme activity for therapeutic purposes. Enzymes such as kinases and proteases are frequently targeted in drug development due to their critical roles in cellular signaling pathways. The structure of this compound suggests potential inhibitory activity against certain enzymes due to its ability to mimic natural substrates or bind at allosteric sites. Preliminary studies have shown promising results in vitro, indicating that further exploration of this scaffold could lead to the discovery of novel enzyme inhibitors.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug design. Fluorine atoms can significantly alter pharmacokinetic properties such as bioavailability and metabolic stability. Additionally, fluorine-labeled compounds are often used in diagnostic imaging due to their ability to enhance signal intensity in magnetic resonance imaging (MRI) or positron emission tomography (PET) scans. The presence of a fluoro group in this molecule may open up possibilities for both therapeutic and diagnostic applications.

Another area of interest is the development of compounds with anti-inflammatory properties. Chronic inflammation is associated with numerous diseases, including cardiovascular disease, diabetes, and cancer. Natural products and synthetic molecules targeting inflammatory pathways have shown great promise in preclinical studies. The unique structural features of this compound may make it a valuable tool for investigating new anti-inflammatory mechanisms.

Future research directions may include exploring derivatives of this molecule with modified substituents to optimize biological activity. Additionally, exploring different synthetic routes could lead to more efficient production methods. Collaborative efforts between chemists and biologists will be crucial for translating these findings into tangible therapeutic benefits.

In conclusion,3-fluoro-N-(2E)-3,4,6-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide represents a promising candidate for further investigation in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. Continued research into its synthesis and biological effects will likely yield valuable insights into new treatment strategies for various diseases.